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Compound of Interest

Compound Name: 7-Azaspiro[3.5]nonan-1-one

. Get Quote

Cat. No.: B15301557

This technical guide provides a comprehensive overview of the molecular formula, weight, and
a plausible synthetic approach for 7-Azaspiro[3.5]nonan-1-one, a spirocyclic compound of
interest to researchers and professionals in drug development. Due to the limited availability of
direct experimental data for this specific molecule, this guide also presents a generalized
workflow for the characterization of novel chemical entities.

Core Molecular Data

The fundamental physicochemical properties of 7-Azaspiro[3.5]nonan-1-one have been
determined based on its chemical structure. The molecule consists of a cyclobutane ring and a
piperidine ring sharing a single carbon atom, with a ketone group on the cyclobutane ring and a
nitrogen atom in the piperidine ring.

Property Value

Molecular Formula CsH13NO

Molecular Weight 139.19 g/mol

IUPAC Name 7-Azaspiro[3.5]nonan-1-one

Canonical SMILES

C1CC2(CCN1)C(=0)C2

InChl Key

InChl=1S/C8H13NO/c10-8-2-3-9-4-1-7(8)5-6-
9/h1-6H2
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Postulated Experimental Protocols

While specific experimental procedures for the synthesis of 7-Azaspiro[3.5]nonan-1-one are
not readily available in published literature, a potential synthetic route can be conceptualized
based on established methodologies for analogous spirocyclic ketones. The following protocol
is a hypothetical multi-step synthesis.

Hypothetical Synthesis of 7-Azaspiro[3.5]nonan-1-one

This proposed synthesis involves the creation of the spirocyclic core followed by functional
group manipulation.

Step 1: Synthesis of a Suitable Piperidine Precursor A commercially available piperidine
derivative with appropriate functional groups for cyclobutane ring formation would be the
starting material. For instance, a protected 4-piperidone could be reacted with a suitable three-
carbon synthon.

Step 2: Spirocyclization A key step would involve a cyclization reaction to form the cyclobutane
ring. This could potentially be achieved through an intramolecular nucleophilic substitution or a
[2+2] cycloaddition reaction.

Step 3: Functional Group Interconversion and Deprotection Following the formation of the
spirocyclic skeleton, a series of reactions may be necessary to introduce the ketone at the 1-
position and to remove any protecting groups from the nitrogen atom.

Characterization Workflow

For a novel compound such as 7-Azaspiro[3.5]nonan-1-one, a systematic characterization is
essential to determine its physicochemical and biological properties. The following workflow
outlines a typical process.
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Synthesis & Purification

Chemical Synthesis

Purification (e.g., Chromatography, Recrystallization)

Physicochemical| Characterization

Structural Elucidation (NMR, MS, X-ray)

'

Purity Assessment (HPLC, GC)

l

Physical Properties (m.p., b.p., solubility)

Biological |[Evaluation

In Vitro Assays (e.g., enzyme inhibition, receptor binding)

l

Cell-Based Assays (e.g., cytotoxicity, pathway analysis)

In Vivo Studies (e.g., animal models)

Click to download full resolution via product page

Characterization workflow for a novel spiro compound.
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Signaling Pathways and Logical Relationships

Given the novelty of 7-Azaspiro[3.5]nonan-1-one, its interaction with specific biological
signaling pathways has not been elucidated. However, spirocyclic scaffolds are of significant
interest in medicinal chemistry and are often designed as mimetics of existing pharmacophores
or as novel binders to biological targets. The logical relationship for its potential development
as a therapeutic agent is outlined below.
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Drug Discovery Phase

Target Identification & Validation

Hit Generation (e.g., HTS)

'

Hit-to-Lead Optimization
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Lead Optimization

Preclinical IDevelopment
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Drug development pathway for a novel chemical entity.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 7-Azaspiro[3.5]nonan-1-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15301557#7-azaspiro-3-5-nonan-1-one-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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